Cas no 1519499-54-7 ((4-hydrazinyl-6-methylpyrimidin-2-yl)methanol)

• Product Name: (4-hydrazinyl-6-methylpyrimidin-2-yl)methanol
• CAS No: 1519499-54-7
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD23958094
• CID: 4603660
• PubChem ID: 80655179
• Update Time: 2025-10-29

(4-hydrazinyl-6-methylpyrimidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-hydrazinyl-6-methylpyrimidin-2-yl)methanol
• 2-Pyrimidinemethanol, 4-hydrazinyl-6-methyl-

• MDL： MFCD23958094
• Inchi： 1S/C6H10N4O/c1-4-2-5(10-7)9-6(3-11)8-4/h2,11H,3,7H2,1H3,(H,8,9,10)
• InChI Key： ZISOFUGPTMCHOT-UHFFFAOYSA-N
• SMILES： C1(CO)=NC(C)=CC(NN)=N1

Additional information on (4-hydrazinyl-6-methylpyrimidin-2-yl)methanol

Comprehensive Overview of (4-Hydrazinyl-6-methylpyrimidin-2-yl)methanol (CAS No. 1519499-54-7)

(4-Hydrazinyl-6-methylpyrimidin-2-yl)methanol, with the CAS number 1519499-54-7, is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its hydrazinyl and methanol functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structure makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in pyrimidine-based compounds like (4-Hydrazinyl-6-methylpyrimidin-2-yl)methanol stems from their broad applications in medicinal chemistry. Researchers are increasingly exploring its potential in targeting enzyme inhibition and signal transduction pathways, aligning with current trends in precision medicine. The compound's methylpyrimidine core also offers stability and bioavailability advantages, making it a preferred choice for structure-activity relationship (SAR) studies.

In the context of green chemistry, 1519499-54-7 has been investigated for its role in sustainable synthesis methods. Recent publications highlight its utility in catalyzed cross-coupling reactions, addressing the demand for eco-friendly industrial processes. This aligns with the global push toward reducing hazardous waste, a topic frequently searched in academic and industrial forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize (4-Hydrazinyl-6-methylpyrimidin-2-yl)methanol, ensuring high purity for research applications. The compound's solubility in polar solvents like DMSO and water further enhances its practicality in laboratory settings. These properties are often queried in chemical databases and patent literature, reflecting its commercial relevance.

Beyond pharmaceuticals, CAS 1519499-54-7 has potential in material science, particularly in designing functionalized polymers. Its ability to form hydrogen bonds and coordinate with metals opens avenues for creating advanced materials with tailored properties. This interdisciplinary appeal resonates with searches on nanotechnology and smart materials, bridging chemistry and engineering disciplines.

Regulatory compliance and safety data for (4-Hydrazinyl-6-methylpyrimidin-2-yl)methanol are rigorously documented, with no reported hazards under standard handling conditions. This positions it favorably compared to more reactive intermediates, a key consideration for laboratories prioritizing workplace safety—a trending topic in scientific communities.

In summary, 1519499-54-7 exemplifies the convergence of innovation and utility in modern chemistry. Its multifaceted applications—from drug development to sustainable manufacturing—make it a compound of enduring interest, as evidenced by its frequent appearance in research publications and chemical supplier catalogs worldwide.